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Abstract

This technical guide provides a comprehensive overview of the synthesis, characterization, and
potential biological significance of the long-chain tertiary alcohol, 10-Methyl-10-nonadecanol.
While a primary discovery and characterization paper for this specific molecule is not readily
available in the public domain, this document outlines a robust and widely accepted synthetic
methodology, predicts its key physicochemical and spectroscopic properties, and discusses its
potential role in biological systems based on its structural characteristics and the behavior of
similar long-chain alcohols. This guide is intended to serve as a foundational resource for
researchers interested in the synthesis and evaluation of 10-Methyl-10-nonadecanol for
various applications, including its potential use in drug delivery systems.

Introduction

10-Methyl-10-nonadecanol is a saturated tertiary alcohol with the chemical formula C20H420.
[1] Its structure consists of a nineteen-carbon chain with a hydroxyl group and a methyl group
both attached to the tenth carbon atom. This structure imparts specific physical and chemical
properties that are of interest in various fields of chemical and biological research. Long-chain
fatty alcohols are known to be present in various natural sources and have been identified as
plant metabolites.[1] Their amphiphilic nature, arising from a long hydrophobic carbon chain
and a polar hydroxyl group, allows them to interact with lipid membranes, suggesting potential
applications in areas such as drug delivery and formulation science.[1]
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This document details a proposed synthesis of 10-Methyl-10-nonadecanol via a Grignard
reaction, a powerful and versatile method for the formation of carbon-carbon bonds and the
synthesis of alcohols. Furthermore, it presents a comprehensive characterization profile,
including predicted physical properties and a detailed analysis of expected spectroscopic data
(*H NMR, 13C NMR, IR, and Mass Spectrometry).

Physicochemical Properties

The key physicochemical properties of 10-Methyl-10-nonadecanol are summarized in the
table below. The predicted values are based on its chemical structure and data available for
similar long-chain alcohols.

Property Value Reference
IUPAC Name 10-methylnonadecan-10-ol [1]
CAS Number 50997-06-3 [1]
Molecular Formula C20H420 [1]
Molecular Weight 298.5 g/mol [1]
Boiling Point 349.5 £ 10.0 °C (Predicted) [2]
Density 0.838 £ 0.06 g/cm? (Predicted) [2]
pKa 15.31 + 0.29 (Predicted) [2]

Synthesis of 10-Methyl-10-nonadecanol

The synthesis of 10-Methyl-10-nonadecanol can be efficiently achieved through a Grignard
reaction, a fundamental and widely used method for the preparation of tertiary alcohols. The
proposed two-step synthesis involves the reaction of a Grignard reagent, nonylmagnesium
bromide, with undecan-2-one, followed by an acidic workup.

Proposed Synthetic Pathway
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Caption: Proposed Grignard synthesis of 10-Methyl-10-nonadecanol.

Experimental Protocol

Step 1: Preparation of Nonylmagnesium bromide (Grignard Reagent)

To a flame-dried 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a
reflux condenser, and a dropping funnel, add magnesium turnings (1.1 eq).

The entire apparatus should be under an inert atmosphere (e.g., nitrogen or argon).
Add anhydrous tetrahydrofuran (THF) to the flask to cover the magnesium turnings.
In the dropping funnel, prepare a solution of 1-bromononane (1.0 eq) in anhydrous THF.

Add a small amount of the 1-bromononane solution to the magnesium turnings to initiate the
reaction. The reaction can be initiated by gentle heating or the addition of a small crystal of
iodine if necessary.

Once the reaction has started (indicated by bubbling and a cloudy appearance), add the
remaining 1-bromononane solution dropwise at a rate that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture at room temperature for an
additional 1-2 hours to ensure the complete formation of the Grignard reagent.
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Step 2: Reaction with Undecan-2-one and Workup
o Cool the freshly prepared Grignard reagent in an ice bath.

e Prepare a solution of undecan-2-one (1.0 eq) in anhydrous THF in a separate dropping
funnel.

e Add the undecan-2-one solution dropwise to the cold Grignard reagent with vigorous stirring.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2-3 hours.

e Pour the reaction mixture slowly into a beaker containing a mixture of crushed ice and a
saturated aqueous solution of ammonium chloride to quench the reaction and precipitate the
magnesium salts.

o Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 100 mL).

o Combine the organic extracts and wash them with brine, then dry over anhydrous sodium
sulfate.

« Filter the drying agent and concentrate the organic solution under reduced pressure to obtain
the crude 10-Methyl-10-nonadecanol.

 Purify the crude product by column chromatography on silica gel using a hexane/ethyl
acetate gradient to yield the pure tertiary alcohol.

Characterization

The structure of the synthesized 10-Methyl-10-nonadecanol can be confirmed by a
combination of spectroscopic techniques.

Spectroscopic Data (Predicted)
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Technique Expected Features

0 ~1.25 (m, large integral, overlapping CHz

groups of the long chains), & ~1.15 (s, 3H, -CHs
1H NMR (CDClIs) at C10), 6 ~0.88 (t, 6H, terminal -CHs groups of

the nonyl chains), & ~1.4 (s, 1H, -OH, may be

broad and exchangeable with D20).

0 ~74 (quaternary carbon C10), 6 ~40-45 (CH-2
adjacent to C10), & ~20-35 (other CH=z carbons
in the chains), & ~25 (methyl carbon at C10), &
~14 (terminal methyl carbons).

13C NMR (CDCls)

Strong, broad absorption around 3400 cm~1 (O-
H stretch of the alcohol), sharp absorptions

IR (KBr or neat) around 2920 and 2850 cm~1 (C-H stretches of
the alkyl chains), absorption around 1150 cm~!

(C-0 stretch of the tertiary alcohol).

Molecular ion peak (M*) at m/z 298. A
prominent peak corresponding to the loss of a
Mass Spec (El) water molecule (M-18) at m/z 280.
Fragmentation patterns showing cleavage on
either side of the tertiary carbon, leading to

characteristic fragment ions.

Potential Biological Role and Applications

While specific biological studies on 10-Methyl-10-nonadecanol are not extensively reported,
its structural similarity to other long-chain fatty alcohols suggests potential interactions with
biological membranes.[1] The long, hydrophobic alkyl chains can intercalate into the lipid
bilayer of cell membranes, while the polar hydroxyl group can interact with the polar head
groups of phospholipids or the agueous environment.

This amphiphilic nature could influence membrane properties such as fluidity and permeability.
[1] Such interactions are of significant interest in drug development, where molecules with
these characteristics can be explored as penetration enhancers or as components of drug
delivery systems like liposomes or solid lipid nanoparticles.
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Conceptual Interaction with a Lipid Bilayer

Lipid Bilayer 10-Methyl-10-nonadecanol
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Caption: Interaction of 10-Methyl-10-nonadecanol with a lipid bilayer.

Conclusion

10-Methyl-10-nonadecanol represents an interesting long-chain tertiary alcohol with potential
applications in materials science and drug delivery. This technical guide provides a
comprehensive, albeit predictive, framework for its synthesis and characterization. The
proposed Grignard synthesis is a robust and high-yielding method for obtaining this molecule.
The predicted spectroscopic data provides a clear roadmap for its identification and
characterization. Further research into the biological activities of 10-Methyl-10-nonadecanol is
warranted to explore its full potential, particularly its interactions with cellular membranes and
its utility in pharmaceutical formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Discovery and Characterization of 10-Methyl-10-
nonadecanol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15348873#discovery-and-initial-characterization-of-
10-methyl-10-nonadecanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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